Cas no 1936345-60-6 (3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride)

• Product Name: 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride
• CAS No: 1936345-60-6
• MF: C₉H₆Cl₂O₂S
• MW: 249.113739490509
• MDL: MFCD31592413
• CID: 5606542
• PubChem ID: 131152203
• Update Time: 2025-05-19

3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)prop-2-yne-1-sulfonylchloride
• 3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride
• 1936345-60-6
• EN300-99533
• 2-Propyne-1-sulfonyl chloride, 3-(4-chlorophenyl)-
• 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride

• MDL： MFCD31592413
• Inchi： 1S/C9H6Cl2O2S/c10-9-5-3-8(4-6-9)2-1-7-14(11,12)13/h3-6H,7H2
• InChI Key： HZRZVTYXUAXMMF-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C#CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 247.9465560g/mol
• Monoisotopic Mass: 247.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 354.1±27.0 °C(Predicted)

Additional information on 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride

Professional Introduction to Compound with CAS No. 1936345-60-6 and Product Name: 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride

3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride (CAS No. 1936345-60-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile reactivity and utility in the synthesis of various biologically active molecules. The presence of both a propargyl group and a chlorophenyl moiety in its structure imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The sulfonyl chloride functional group is particularly noteworthy due to its strong electrophilic nature, which facilitates nucleophilic substitution reactions. This reactivity is harnessed in synthetic chemistry to introduce sulfonyl groups into larger molecular frameworks, often enhancing the pharmacological properties of drug candidates. The 4-chlorophenyl substituent further contributes to the compound's electronic and steric environment, influencing its interaction with biological targets. Such structural features are critical in medicinal chemistry, where precise molecular design can dictate efficacy, selectivity, and metabolic stability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. Compounds like 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride serve as essential building blocks in these endeavors. The propargyl alkyne functionality allows for further derivatization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of diverse heterocyclic scaffolds prevalent in modern drug discovery.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is often implicated in disease progression. By incorporating the sulfonyl chloride moiety into kinase inhibitors, researchers can achieve high affinity binding to target proteins. Additionally, the 4-chlorophenyl group can be tailored to modulate solubility and pharmacokinetic profiles, ensuring improved drug-like properties.

Advances in computational chemistry have further enhanced the utility of 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride. Molecular modeling studies indicate that this compound can be optimized for better binding affinity by fine-tuning its electronic distribution and steric bulk. Such insights are derived from large-scale databases of experimentally determined protein-ligand interactions, which provide a foundation for rational drug design. The integration of machine learning algorithms has expedited this process by predicting binding modes and optimizing lead compounds with minimal experimental validation.

The role of sulfonyl chlorides as intermediates extends beyond kinase inhibition; they are also instrumental in developing protease inhibitors and antiviral agents. For instance, sulfonylated propargyl compounds have shown promise in targeting viral proteases by mimicking natural substrates or inhibiting key catalytic residues. The versatility of 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride lies in its adaptability to different synthetic strategies, allowing chemists to explore multiple avenues for drug development.

In academic research circles, this compound has been employed to investigate novel reaction pathways that expand the synthetic toolbox for medicinal chemists. Transition-metal-catalyzed reactions involving propargyl alkynes have opened doors to unprecedented molecular architectures. Furthermore, the sulfonyl chloride group serves as a handle for introducing sulfonamides—a class of pharmacophores widely present in approved drugs—through nucleophilic aromatic substitution or other transformation methods.

The pharmaceutical industry has also recognized the potential of 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride as a key intermediate for high-throughput screening (HTS) campaigns. By leveraging automated synthesis platforms, researchers can rapidly generate libraries of derivatives for screening against diverse biological targets. This approach has accelerated the identification of hit compounds that undergo further optimization into lead candidates.

From a regulatory perspective, ensuring the quality and consistency of such intermediates is paramount. Manufacturers must adhere to stringent guidelines set forth by agencies like the International Council for Harmonisation (ICH) to guarantee that 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride meets purity standards required for preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are employed to verify structural integrity and assess impurities.

The future directions for research involving this compound are multifaceted. Exploration into its role as a precursor for metal-organic frameworks (MOFs) or covalent organic frameworks (COFs) may uncover novel applications beyond traditional pharmaceuticals. Additionally, green chemistry principles are being increasingly applied to minimize waste and improve sustainability during synthesis—a critical consideration as drug development scales up globally.

In conclusion,3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride represents a cornerstone in modern medicinal chemistry due to its structural versatility and functional reactivity. Its contributions span from academic investigations into synthetic methodologies to industrial applications in drug discovery pipelines targeting critical therapeutic areas. As research continues to evolve at an unprecedented pace,CAS No 1936345-60-6 will undoubtedly remain a pivotal compound in shaping next-generation therapeutics.